N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine

• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol
• IUPAC Name: N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine
• InChI: InChI=1S/C10H22N2/c1-4-9(2)8-12(3)10-5-6-11-7-10/h9-11H,4-8H2,1-3H3
• InChI Key: SYUMTBRSXXQGDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CN(C)C1CCNC1

Description

N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine is a chemical compound characterized by its pyrrolidine ring structure. This compound is often used in various chemical and industrial applications due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine typically involves the reaction of pyrrolidine with N-methyl-2-methylbutylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process ensures high yield and purity of the product, which is essential for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced using suitable reducing agents to form reduced derivatives.

Substitution: this compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxide derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-methyl-2-pyrrolidone: A similar compound with a pyrrolidine ring structure, used as a solvent and in various chemical reactions.

N-methylpyrrolidine: Another related compound with similar chemical properties and applications.

Uniqueness

N-methyl-N-(2-methylbutyl)pyrrolidin-3-amine is unique due to its specific structural features and reactivity